Cas no 686771-58-4 (N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 686771-58-4
• MF: C₂₂H₂₁N₃O₂S₂
• MW: 423.551042318344
• CID: 6005419
• PubChem ID: 2155209
• Update Time: 2025-10-13

N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• Acetamide, N-(phenylmethyl)-2-[[3,4,6,7-tetrahydro-3-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-
• AB00668727-01
• N-benzyl-2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• F0579-0154
• AKOS024584837
• N-benzyl-2-{[3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• 686771-58-4
• EU-0088887
• N-benzyl-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• Inchi： 1S/C22H21N3O2S2/c1-15-7-9-17(10-8-15)25-21(27)20-18(11-12-28-20)24-22(25)29-14-19(26)23-13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,23,26)
• InChI Key： ICQJPFWCBIVFRO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(C)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 423.10751927g/mol
• Monoisotopic Mass: 423.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 14.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 686771-58-4)

N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 686771-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular structure and potential applications. This compound belongs to the thienopyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzyl group and a thioacetamide moiety in its structure makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the growing interest in thienopyrimidine derivatives as potential therapeutic agents. Researchers are particularly focused on their role in modulating enzyme activity and receptor interactions. The compound N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is often discussed in the context of kinase inhibition and anti-inflammatory properties, which are hot topics in modern pharmacology. Its structural features suggest it could be optimized for targeted therapies, aligning with the current trend toward personalized medicine.

From a synthetic chemistry perspective, the compound's CAS No. 686771-58-4 serves as a critical identifier for researchers and manufacturers. The thieno[3,2-d]pyrimidine core is a versatile scaffold, enabling modifications to enhance solubility, bioavailability, and binding affinity. This adaptability makes it a valuable tool for medicinal chemists exploring new drug candidates. Additionally, the sulfanylacetamide side chain introduces potential for hydrogen bonding and hydrophobic interactions, which are essential for molecular recognition in biological systems.

In the realm of AI-driven drug discovery, compounds like N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide are frequently analyzed using computational models to predict their pharmacokinetic and pharmacodynamic profiles. This approach accelerates the identification of promising leads, reducing the time and cost associated with traditional screening methods. The integration of machine learning and cheminformatics has further amplified the compound's relevance in contemporary research.

Another area of interest is the compound's potential application in cancer research. Given the rising global incidence of cancer, there is a pressing need for novel therapeutics with improved efficacy and reduced side effects. The thienopyrimidine framework has been investigated for its ability to interfere with cell proliferation pathways, making CAS No. 686771-58-4 a subject of ongoing preclinical studies. Its mechanism of action may involve the inhibition of key signaling proteins, which could pave the way for next-generation oncology treatments.

Environmental and regulatory considerations also play a role in the compound's development. As the pharmaceutical industry shifts toward green chemistry principles, researchers are exploring sustainable synthesis routes for N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide. This includes minimizing hazardous byproducts and optimizing reaction conditions to reduce energy consumption. Such efforts align with broader societal demands for eco-friendly and ethically produced medications.

In summary, N-benzyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 686771-58-4) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to computational modeling—underscore its importance in advancing scientific knowledge and addressing unmet medical needs. As research continues to unfold, this compound is poised to remain a key player in the evolving landscape of biomedical innovation.